Cas no 1261987-41-0 (3-methyl-5-[3-(trifluoromethyl)phenyl]phenol)

3-Methyl-5-[3-(trifluoromethyl)phenyl]phenol is a fluorinated phenolic compound characterized by its trifluoromethyl-substituted aromatic structure. This compound exhibits notable chemical stability and lipophilicity due to the presence of the trifluoromethyl group, enhancing its utility in synthetic organic chemistry and pharmaceutical intermediates. The phenol moiety provides reactivity for further functionalization, making it a versatile building block in the synthesis of complex molecules. Its structural features contribute to improved metabolic stability and bioavailability in drug development applications. The compound is particularly valuable in medicinal chemistry for designing bioactive molecules, where the trifluoromethyl group can influence binding affinity and pharmacokinetic properties. Suitable for controlled reactions under standard laboratory conditions.

3-methyl-5-[3-(trifluoromethyl)phenyl]phenol structure

1261987-41-0 structure

Product Name:3-methyl-5-[3-(trifluoromethyl)phenyl]phenol

CAS No:1261987-41-0

MF:C₁₄H₁₁F₃O

MW:252.231754541397

MDL:MFCD18313378

CID:1219723

PubChem ID:53219070

Update Time:2025-10-28

3-methyl-5-[3-(trifluoromethyl)phenyl]phenol Chemical and Physical Properties

Names and Identifiers

- 3-methyl-5-[3-(trifluoromethyl)phenyl]phenol
- RZBFQVNVQRUSRE-UHFFFAOYSA-N
- MFCD18313378
- 3-METHYL-5-(3-TRIFLUOROMETHYLPHENYL)PHENOL
- SCHEMBL16562958
- 5-Methyl-3'-(trifluoromethyl)[1,1'-biphenyl]-3-ol
- DTXSID30683946
- 3-Methyl-5-(3-trifluoromethylphenyl)phenol, 95%
- 1261987-41-0
- MDL： MFCD18313378
- Inchi： 1S/C14H11F3O/c1-9-5-11(8-13(18)6-9)10-3-2-4-12(7-10)14(15,16)17/h2-8,18H,1H3
- InChI Key： RZBFQVNVQRUSRE-UHFFFAOYSA-N
- SMILES： FC(C1=CC=CC(=C1)C1C=C(C=C(C)C=1)O)(F)F

Computed Properties

Exact Mass: 252.07619946g/mol
Monoisotopic Mass: 252.07619946g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 1
Complexity: 277
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.4
Topological Polar Surface Area: 20.2Å²

3-methyl-5-[3-(trifluoromethyl)phenyl]phenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB319390-5 g	3-Methyl-5-(3-trifluoromethylphenyl)phenol, 95%; .	1261987-41-0	95%	5g	€1,159.00	2022-08-31
abcr	AB319390-5g	3-Methyl-5-(3-trifluoromethylphenyl)phenol, 95%; .	1261987-41-0	95%	5g	€1159.00	2024-04-20